Cas no 1118787-06-6 (Ethanone, 1-[5-(3-bromophenyl)-2-thienyl]-, oxime)

• Product Name: Ethanone, 1-[5-(3-bromophenyl)-2-thienyl]-, oxime
• CAS No: 1118787-06-6
• MF: C₁₂H₁₀BrNOS
• MW: 296.182900905609
• CID: 5186274
• Update Time: 2025-05-20

Ethanone, 1-[5-(3-bromophenyl)-2-thienyl]-, oxime Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[5-(3-bromophenyl)-2-thienyl]-, oxime

• Inchi： 1S/C12H10BrNOS/c1-8(14-15)11-5-6-12(16-11)9-3-2-4-10(13)7-9/h2-7,15H,1H3
• InChI Key： CDOPOEQLJGROKQ-UHFFFAOYSA-N
• SMILES： C(=NO)(C1SC(C2=CC=CC(Br)=C2)=CC=1)C

Additional information on Ethanone, 1-[5-(3-bromophenyl)-2-thienyl]-, oxime

Ethanone, 1-[5-(3-bromophenyl)-2-thienyl]-, oxime (CAS No. 1118787-06-6): A Comprehensive Overview in Chemical Biology and Medicinal Chemistry

Ethanone, 1-[5-(3-bromophenyl)-2-thienyl]-, oxime (CAS No. 1118787-06-6) is a structurally intriguing compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This organometallic derivative, characterized by its 1-[5-(3-bromophenyl)-2-thienyl]- substituent and oxime functional group, exhibits a unique combination of chemical properties that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The compound's molecular structure consists of a central Ethanone backbone, which is functionalized with a 5-(3-bromophenyl)-2-thienyl moiety. The presence of the bromine atom in the phenyl ring and the thiophene ring system introduces electrophilic and nucleophilic centers, respectively, which can be exploited for further chemical modifications. Additionally, the oxime group (-C=N-OH) provides a versatile handle for further derivatization, enabling the synthesis of more complex molecules with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of heterocyclic compounds, particularly those incorporating thiophene rings. Thiophene derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a bromophenyl group further enhances the compound's potential by introducing additional binding sites for biological targets. This combination of structural features makes Ethanone, 1-[5-(3-bromophenyl)-2-thienyl]-, oxime an attractive scaffold for drug discovery.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. By designing molecules that specifically target kinases, researchers can develop drugs that disrupt aberrant signaling pathways associated with these diseases. The structural features of Ethanone, 1-[5-(3-bromophenyl)-2-thienyl]-, oxime suggest that it may interact with kinase active sites through hydrogen bonding and hydrophobic interactions provided by its substituents.

Recent studies have demonstrated the effectiveness of thiophene-based compounds as kinase inhibitors. For instance, derivatives of thiophene have been shown to inhibit tyrosine kinases such as EGFR (epidermal growth factor receptor) and JAK (Janus kinase). These findings have spurred further research into developing more potent and selective kinase inhibitors based on thiophene scaffolds. Ethanone, 1-[5-(3-bromophenyl)-2-thienyl]-, oxime represents a promising addition to this growing class of compounds.

The oxime functional group in Ethanone, 1-[5-(3-bromophenyl)-2-thienyl]-, oxime also offers unique opportunities for chemical modification. Oximes are known to form stable complexes with metals and can be used to develop metal-organic frameworks (MOFs) or metal-organic cages (MOCs). These materials have applications in catalysis, gas storage, and separation technologies. By leveraging the oxime group's coordination properties, researchers can design novel materials with tailored functionalities.

In addition to its potential as a kinase inhibitor and metal-binding agent, Ethanone, 1-[5-(3-bromophenyl)-2-thienyl]-, oxime may also have applications in other areas of chemical biology and medicinal chemistry. For example, its structural features make it a suitable candidate for developing sensors that detect small molecules or ions in biological systems. Such sensors could be used for diagnostic purposes or to monitor cellular processes in real-time.

The synthesis of Ethanone, 1-[5-(3-bromophenyl)-2-thienyl]-, oxime involves several key steps that highlight its complexity and versatility. The reaction sequence typically begins with the bromination of a phenyl ring to introduce the bromine atom at the desired position. This intermediate is then coupled with a thiophene derivative via a palladium-catalyzed cross-coupling reaction. Finally, the oxime group is introduced through nucleophilic addition or condensation reactions.

The synthesis process underscores the importance of careful optimization to ensure high yields and purity. Factors such as reaction conditions (temperature、solvent、catalyst), substrate selection，and purification techniques all play critical roles in determining the success of the synthesis. Advances in synthetic methodologies have made it possible to produce complex molecules like Ethanone，1-[5-(3-bromophenyl)-2-thienyl]-，oxime with increasing efficiency and precision.

Once synthesized，Ethanone，1-[5-(3-bromophenyl)-2-thienyl]-，oxime can be subjected to various analytical techniques to characterize its structure and properties。These techniques include nuclear magnetic resonance (NMR) spectroscopy、mass spectrometry (MS)、infrared spectroscopy (IR)，and X-ray crystallography。These methods provide detailed information about the compound's molecular structure、functional groups，and stereochemistry。

The physicochemical properties of Ethanone，1-[5-(3-bromophenyl)-2-thienyl]-，oxime are also important considerations for its potential applications。These properties include solubility、melting point、density，and stability。Understanding these properties helps researchers determine how best to use the compound in different contexts。For example，solubility considerations can influence whether the compound is more suitable for oral administration or topical application。

In conclusion，Ethanone，1-[5-(3-bromophenyl)-2-thienyl]-，oxime (CAS No.1118787-06-6) is a structurally fascinating compound with significant potential in chemical biology and medicinal chemistry。Its unique combination of substituents makes it an attractive scaffold for developing novel therapeutic agents，particularly those targeting kinases and other enzymes involved in disease pathways。The presence of both electrophilic and nucleophilic centers allows for diverse chemical modifications，opening up numerous possibilities for further research。As our understanding of molecular interactions continues to grow，compounds like Ethanone，1-[5-(3-bromophenyl)-2-thienyl]-，oxime will undoubtedly play an important role in advancing our ability to develop effective treatments for various diseases。